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Basic Properties of Dodecamethylpentasiloxane (L5)

The table below summarizes the fundamental physicochemical properties of Dodecamethylpentasiloxane,

which are crucial for developing any quantification method [1] [2].

Property Value

CAS Registry Number 141-63-9 [1] [2]

Molecular Formula C₁₂H₃₆O₄Si₅ [1] [2]

Molecular Weight 384.84 g/mol [1]

Appearance Colorless liquid [1]

Density 0.9 ± 0.1 g/cm³ [1]

Boiling Point 284.4 ± 23.0 °C at 760 mmHg [1]

Melting Point -81 °C [1]

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C [1]
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Analytical Methodologies for Siloxane Quantification

While direct validation data for L5 is sparse, the following table outlines common techniques and

considerations for quantifying volatile methyl siloxanes (VMS), as evidenced in recent research [3] [4].

Aspect Technique / Note

Common Analytical
Technique

Gas Chromatography coupled with Mass Spectrometry (GC-MS/MS) [4].

Sample Preparation
for Air

Solid-phase extraction (SPE) using cartridges like EVOLUTE EXPRESS
ABN [4].

Key Consideration Stability of VMS on sampling media; ABN cartridges showed improved
stability compared to alternatives [4].

Application Example Used to measure atmospheric concentrations of L5 and other VMS
congeners in urban air [4].

Related Method (VLE
Data)

Bubble-point pressure measurements for binary mixtures of siloxanes using
a synthetic method with gravimetric preparation [3].

Proposed Workflow for Method Validation

To guide your method validation process, here is a generalized workflow that you can adapt and refine for

quantifying Dodecamethylpentasiloxane. The following diagram illustrates the key stages:
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Start Method Validation

Define Analytical Objective

Select & Optimize Method
(e.g., GC-MS/MS)

Establish Validation Parameters

Execute Validation Experiments

• Specificity/Selectivity
• Linearity & Range

• Accuracy

• Precision (Repeatability,
  Intermediate Precision)
• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

Data Analysis & Acceptance Criteria

Method Validated & Documented

Click to download full resolution via product page

Key Experimental Protocols

Based on the literature, here are some detailed methodologies that can be relevant to your validation work:
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Sample Preparation for Air Analysis: One study collected air samples using a low-volume air

sampler pulling air at 0.3 slpm through EVOLUTE EXPRESS ABN solid-phase extraction
cartridges. Before deployment, these cartridges were preconditioned by soaking in hexane, followed

by washing with methylene chloride and hexane to ensure cleanliness [4].
Bubble-point Pressure Measurement: For thermodynamic property data, a synthetic method is

employed. This involves preparing a mixture with a precisely known composition gravimetrically
offline and loading it into an equilibrium cell. The pressure and temperature at the bubble-point are

then measured directly. This method eliminates the need for complex sampling and compositional
analysis during the experiment, simplifying the uncertainty analysis [3]. The following diagram

visualizes this core apparatus setup:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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